
4-Nitrophthalic Anhydride: A Technical Safety
and Handling Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Nitrophthalic anhydride

Cat. No.: B141840 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for

4-Nitrophthalic anhydride (CAS No. 5466-84-2). The information is intended to support

laboratory safety protocols and ensure the well-being of personnel working with this chemical.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 4-Nitrophthalic anhydride is

presented below. This data is essential for understanding its behavior under various laboratory

conditions.
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Property Value Reference

Molecular Formula C8H3NO5 [1]

Molecular Weight 193.11 g/mol [2]

Appearance
Yellow or cream-colored

powder/solid
[2][3]

Melting Point 116-120 °C (241-248 °F) [4][5]

Boiling Point 396.5 ± 25.0 °C at 760 mmHg [4]

Solubility
Reacts with water. Soluble at

10 to 50 mg/mL.
[2]

Density 1.7 ± 0.1 g/cm³ [4]

Vapor Pressure 0.0 ± 0.9 mmHg at 25°C [4]

Flash Point 217.8 ± 25.2 °C [4]

Toxicological Information and Hazard Classification
4-Nitrophthalic anhydride is classified as a hazardous substance. Exposure can lead to

adverse health effects. The primary hazards are summarized in the table below.

Hazard Classification GHS Category Description

Acute Oral Toxicity Category 4 Harmful if swallowed.

Acute Inhalation Toxicity Category 4 Harmful if inhaled.[1]

Skin Corrosion/Irritation Category 2 Causes skin irritation.[1]

Serious Eye Damage/Irritation Category 2
Causes serious eye irritation.

[1]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

May cause respiratory

irritation.[1]

Symptoms of Exposure:
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Acute: Exposure can cause coughing, sneezing, and a burning sensation in the respiratory

system. It may also lead to dermatitis and skin irritation.[2]

Chronic: Long-term exposure may result in bronchitis, eye irritation, inflammation of the

respiratory tract, and bloody nasal discharge.[2]

Experimental Protocols
The hazard classifications are determined through standardized toxicological studies. While

specific reports for 4-Nitrophthalic anhydride are not publicly available, the methodologies

follow established OECD guidelines.

Acute Oral Toxicity (OECD Guideline 420: Fixed Dose
Procedure)
This method is designed to assess the acute toxic effects of a substance when ingested.

Principle: A stepwise procedure is used where a single sex of animal (typically female rats) is

dosed at fixed levels (5, 50, 300, 2000, or 5000 mg/kg). The goal is to identify a dose that

causes evident toxicity without mortality.[6][7]

Methodology:

Animals are fasted overnight before dosing.[7][8]

The substance is administered in a single dose via gavage.[6][8]

A sighting study is performed with one animal to determine the appropriate starting dose

for the main study.[7]

The main study uses a group of five animals at the selected dose level.[6]

Animals are observed for signs of toxicity and mortality for at least 14 days.[7]

Observations are made frequently on the first day, with special attention during the first 4

hours, and daily thereafter.[7]

Acute Dermal Irritation/Corrosion (OECD Guideline 404)
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This test evaluates the potential for a substance to cause skin irritation or corrosion.

Principle: The substance is applied to a small area of the skin of an albino rabbit for a set

duration, and the resulting skin reaction is evaluated.[9][10]

Methodology:

A single dose of 0.5 g of the solid substance is applied to a small patch of skin (approx. 6

cm²).[9]

The test site is covered with a semi-occlusive dressing for a 4-hour exposure period.[9][11]

After exposure, the residual substance is removed.[9]

The skin is examined for signs of erythema (redness) and edema (swelling) at specified

intervals (e.g., 1, 24, 48, and 72 hours) for up to 14 days.[9][11]

The severity of the skin reactions is scored to determine the irritation potential.[9]

Safety and Handling Precautions
Strict adherence to safety protocols is mandatory when handling 4-Nitrophthalic anhydride.

Engineering Controls
Work should be conducted in a well-ventilated area, preferably in a chemical fume hood.[3]

Use a local exhaust ventilation system to prevent the dispersion of dust.[12]

Facilities should be equipped with an eyewash station and a safety shower.[13]

Personal Protective Equipment (PPE)
Eye Protection: Wear appropriate chemical safety goggles or a face shield.[3]

Skin Protection: Wear protective gloves and a lab coat or chemical-resistant apron.[3]

Respiratory Protection: If ventilation is inadequate or dust is generated, a NIOSH/MSHA-

approved respirator (such as a type N95 dust mask) should be used.[3][14]
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Handling and Storage
Avoid contact with skin, eyes, and clothing.[3]

Minimize dust generation and accumulation.[3]

Keep the container tightly closed and store in a cool, dry, well-ventilated place.[3][15]

The material is moisture-sensitive; store under an inert gas if possible and protect from

moisture.[3][9]

Do not eat, drink, or smoke in areas where the chemical is handled.[15]

Incompatible Materials
Strong oxidizing agents, strong acids, strong bases, alcohols, and amines.[2]

Reacts exothermically with water, which can be accelerated by heat or acids.[2]

Emergency Procedures
Immediate and appropriate action is crucial in the event of an emergency.

First Aid Measures
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Exposure Type Immediate Action

Medical Attention

Inhalation
Move to fresh air.

If not breathing, give artificial respiration.

Skin Contact
Remove contaminated clothing.

Wash skin with plenty of soap and water for at least 15 minutes.

Eye Contact Rinse cautiously with water for at least 15 minutes.
Remove contact lenses if present and easy to do.

Ingestion Do NOT induce vomiting.
Rinse mouth and drink 2-4 cups of water or milk.

Seek Immediate
Medical Attention

If symptoms persist

If irritation persists

If irritation persists

Click to download full resolution via product page

Caption: First aid procedures for 4-Nitrophthalic anhydride exposure.

Fire Fighting Measures
Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-

resistant foam.[3]

Specific Hazards: Thermal decomposition can release irritating and toxic gases, including

carbon oxides and nitrogen oxides.[3]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[3]

Accidental Release Measures
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Spill Occurs

Evacuate unnecessary personnel.
Ensure adequate ventilation.

Wear appropriate PPE
(gloves, goggles, respirator).

Remove all sources of ignition.

Dampen solid material with 60-70% ethanol
to avoid generating dust.

Vacuum or sweep up dampened material.
Place in a suitable, labeled container for disposal.

Wash spill area with 60-70% ethanol,
followed by soap and water.

Dispose of waste according to
local, state, and federal regulations.

Spill Cleaned

Click to download full resolution via product page

Caption: Workflow for responding to an accidental spill.
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Personal Precautions:

Avoid breathing dust and contact with the material.[15]

Ensure the cleanup is conducted by trained personnel.

Environmental Precautions:

Prevent the substance from entering drains or watercourses.[15]

Disposal Considerations
Dispose of 4-Nitrophthalic anhydride and any contaminated materials in accordance with all

applicable local, state, and federal regulations. Waste should be handled by a licensed

professional waste disposal service.[15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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